N-(1,3-benzodioxol-5-ylmethyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-5-(4-fluoroanilino)-2H-triazole-4-carboxamide
• InChI: InChI=1S/C17H14FN5O3/c18-11-2-4-12(5-3-11)20-16-15(21-23-22-16)17(24)19-8-10-1-6-13-14(7-10)26-9-25-13/h1-7H,8-9H2,(H,19,24)(H2,20,21,22,23)
• InChI Key: QPGGGTXZLRYGPC-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=NNN=C3NC4=CC=C(C=C4)F
• Molecular Formula: C17H14FN5O3
• Molecular Weight: 355.32 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H14FN5O3 and its molecular weight is 355.329. The purity is usually 95%.
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Scientific Research Applications

Metabolic Studies and Synthetic Cannabinoids

Research on synthetic cannabinoids, such as PX-1, PX-2, and PX-3, has provided insights into the metabolic pathways and clearance rates of these compounds in human liver microsomes. These studies are crucial for understanding the biotransformation and potential toxicological implications of synthetic cannabinoids, which share structural similarities with the queried compound through the presence of complex heterocyclic systems (Cooman & Bell, 2019).

Antimicrobial and Biological Activities

The synthesis of hybrid molecules incorporating penicillanic or cephalosporanic acid moieties with heterocyclic nuclei, such as triazoles, has shown significant antimicrobial activities. These studies highlight the potential of integrating heterocyclic compounds into antibiotic structures to enhance their biological efficacy (Başoğlu et al., 2013).

Catalyst-Free Synthesis

The development of catalyst- and solvent-free synthetic methodologies for the construction of heterocyclic compounds, including triazoles, demonstrates advancements in green chemistry. Such approaches are valuable for synthesizing structurally complex molecules efficiently and sustainably (Moreno-Fuquen et al., 2019).

Anticancer Agents

Ferrocenylmethyl benzene-carboxamide derivatives have been synthesized and characterized for their potential as anticancer agents. The incorporation of metal centers into organic frameworks, similar to the queried compound's structural complexity, opens new avenues for developing chemotherapeutic agents (Kelly et al., 2007).

Diuretic and Antitumor Activities

Compounds with benzothiazole and biphenyl motifs have been synthesized and shown to possess diuretic and antitumor activities, underscoring the significance of heterocyclic and aromatic compounds in medicinal chemistry (Yar & Ansari, 2009).